molecular formula C30H30N4 B14455157 Ethanediimidamide, N,N',N'',N'''-tetrakis(4-methylphenyl)- CAS No. 75390-40-8

Ethanediimidamide, N,N',N'',N'''-tetrakis(4-methylphenyl)-

Cat. No.: B14455157
CAS No.: 75390-40-8
M. Wt: 446.6 g/mol
InChI Key: AWRNWQNPBDOBKK-UHFFFAOYSA-N
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Description

Ethanediimidamide, N,N’,N’‘,N’‘’-tetrakis(4-methylphenyl)- is a complex organic compound known for its unique chemical structure and properties This compound is characterized by the presence of four methylphenyl groups attached to an ethanediimidamide core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Ethanediimidamide, N,N’,N’‘,N’‘’-tetrakis(4-methylphenyl)- typically involves the reaction of ethanediimidamide with 4-methylphenyl derivatives under controlled conditions. One common method includes the use of aromatic borates and 1,3,5-triethynylbenzene in Suzuki and Sonogashira polymerization reactions . These reactions are carried out in the presence of suitable catalysts and solvents to ensure high yield and purity of the final product.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using similar reaction pathways but optimized for efficiency and cost-effectiveness. The use of continuous flow reactors and automated systems can enhance the scalability of the production process, ensuring consistent quality and supply.

Chemical Reactions Analysis

Types of Reactions

Ethanediimidamide, N,N’,N’‘,N’‘’-tetrakis(4-methylphenyl)- undergoes various chemical reactions, including:

    Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents such as potassium permanganate or hydrogen peroxide.

    Reduction: The compound can be reduced using reducing agents like lithium aluminum hydride or sodium borohydride.

    Substitution: Nucleophilic and electrophilic substitution reactions are common, where functional groups in the compound are replaced by other groups.

Common Reagents and Conditions

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield corresponding carboxylic acids, while reduction can produce amines or alcohols.

Scientific Research Applications

Ethanediimidamide, N,N’,N’‘,N’‘’-tetrakis(4-methylphenyl)- has a wide range of applications in scientific research:

Mechanism of Action

The mechanism of action of Ethanediimidamide, N,N’,N’‘,N’‘’-tetrakis(4-methylphenyl)- involves its interaction with specific molecular targets and pathways. The compound’s structure allows it to form stable complexes with metal ions, which can influence various biochemical and chemical processes. Its electron-rich nature and conjugated system enable it to participate in redox reactions and act as a catalyst or inhibitor in different contexts .

Comparison with Similar Compounds

Similar Compounds

Uniqueness

Ethanediimidamide, N,N’,N’‘,N’‘’-tetrakis(4-methylphenyl)- stands out due to its unique combination of four methylphenyl groups, which impart distinct chemical and physical properties. This structural feature enhances its stability and reactivity, making it suitable for specialized applications in research and industry.

Properties

CAS No.

75390-40-8

Molecular Formula

C30H30N4

Molecular Weight

446.6 g/mol

IUPAC Name

1-N,1-N',2-N,2-N'-tetrakis(4-methylphenyl)ethanediimidamide

InChI

InChI=1S/C30H30N4/c1-21-5-13-25(14-6-21)31-29(32-26-15-7-22(2)8-16-26)30(33-27-17-9-23(3)10-18-27)34-28-19-11-24(4)12-20-28/h5-20H,1-4H3,(H,31,32)(H,33,34)

InChI Key

AWRNWQNPBDOBKK-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=C(C=C1)NC(=NC2=CC=C(C=C2)C)C(=NC3=CC=C(C=C3)C)NC4=CC=C(C=C4)C

Origin of Product

United States

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